Cas no 93281-75-5 (4(1H)-Pyrimidinone, 2,6-diamino-5-pentyl-)

• Product Name: 4(1H)-Pyrimidinone, 2,6-diamino-5-pentyl-
• CAS No: 93281-75-5
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 752778
• Update Time: 2023-08-03

4(1H)-Pyrimidinone, 2,6-diamino-5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2,6-diamino-5-pentyl-
• 2,6-diamino-5-pentyl-1H-pyrimidin-4-one
• 2,6-Diamino-5-pentylpyrimidin-4(1H)-one

• Inchi： 1S/C9H16N4O/c1-2-3-4-5-6-7(10)12-9(11)13-8(6)14/h2-5H2,1H3,(H5,10,11,12,13,14)
• InChI Key： VLPILVBCAHWNBC-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N=C(N)N1)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 293
• Topological Polar Surface Area: 93.5